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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for pentyl
acetate. The information is compiled from various safety data sheets and scientific databases
to support risk assessment and safe handling practices in professional settings.

Acute Toxicity

Pentyl acetate exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[1]

Table 1: Acute Toxicity Data for Pentyl Acetate
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Route of . Test Guideline
o . Species o Value Reference
Administration (Similar to)
OECD Guideline LD50: > 5,000
Oral Rat [1]
401 mg/kg
_ N LD50: 7,400
Oral Rabbit Not Specified
mg/kg
N LD50: 6,500
Oral Rat Not Specified [2][3]
mg/kg
N LD50: > 1600
Oral Rat Not Specified [4]
mg/kg
_ OECD Guideline  LD50: 8,300
Dermal Rabbit [1]
402 mg/kg
) OECD Guideline LD50: > 14,000
Dermal Rabbit [1]
402 mg/kg
Inhalation OECD Guideline LC50 (4h): >
Rat [1]
(vapour) 403 19.25 mg/L

Experimental Protocols

e Oral LD50 (similar to OECD Guideline 401): This study likely involved the administration of
single doses of pentyl acetate to a group of rats via gavage. The animals would have been

observed for a set period (typically 14 days) for signs of toxicity and mortality. The LD50

value, the dose estimated to cause mortality in 50% of the test animals, was then

determined.

e Dermal LD50 (similar to OECD Guideline 402): In this protocol, pentyl acetate was likely

applied to the shaved skin of rabbits for a 24-hour period. The animals were then observed

for signs of toxicity and mortality over a 14-day period to determine the dermal LD50.

e Inhalation LC50 (similar to OECD Guideline 403): This study would have exposed rats to a

specific concentration of pentyl acetate vapor for a 4-hour period. The animals were then

observed for toxic effects and mortality over a 14-day period to determine the LC50, the
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concentration of the substance in the air that is lethal to 50% of the test animals. No mortality
was observed at the tested concentration.[1]

Irritation and Sensitization

Table 2: Irritation and Sensitization Data for Pentyl Acetate

Test Guideline

Endpoint Species L. Result Reference

(Similar to)
o ] OECD Guideline ] o

Skin Irritation Rabbit Slightly irritating [1]
404

Eye Irritation Not Specified Not Specified Not irritating [1]

Skin : . " o

o Animal Studies Not Specified Not sensitizing [1]
Sensitization

Experimental Protocols

Skin Corrosion/Irritation (similar to OECD Guideline 404): This test involves applying the
substance to the skin of a test animal (typically a rabbit) and observing for signs of irritation,
such as redness and swelling, over a period of time. Pentyl acetate was found to be slightly
irritating to the skin.[1] Prolonged contact may cause skin dryness or cracking.[1]

Eye Irritation: While a specific guideline is not cited, standard tests involve instilling the
substance into the eye of a test animal and observing for signs of irritation to the cornea, iris,
and conjunctiva. Pentyl acetate was found to be not irritating to the eyes.[1]

Skin Sensitization: Animal studies, likely following a protocol similar to the guinea pig
maximization test (OECD Guideline 406), were conducted to assess the potential for pentyl
acetate to cause an allergic contact dermatitis. The results indicated that it is not a skin
sensitizer.[1]

Repeated Dose Toxicity

No adverse effects were observed in animal studies following repeated inhalative exposure to

pentyl acetate.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://download.basf.com/p1/000000000030034749_SDS_GEN_00/en_UN/PENTYLACETAT_30034749_SDS_GEN_00_en_4-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Genotoxicity

Table 3: Genotoxicity Data for Pentyl Acetate

Test System Result Reference

Bacterial Reverse Mutation _
Not mutagenic [1]
Assay (Ames test)

In vitro Mammalian Cell Gene )
] Not mutagenic [1]
Mutation Test

Experimental Protocols

o Bacterial Reverse Mutation Assay (Ames Test): This in vitro test uses strains of Salmonella
typhimurium and Escherichia coli to detect gene mutations. The substance was not found to
be mutagenic in bacteria.[1]

¢ In vitro Mammalian Cell Gene Mutation Test: This assay assesses the potential of a
substance to induce gene mutations in cultured mammalian cells. Pentyl acetate was not
mutagenic in this system.[1]

Carcinogenicity

There is no data available on the carcinogenicity of pentyl acetate.[1]

Reproductive and Developmental Toxicity

» Reproductive Toxicity: Animal studies gave no indication of a fertility-impairing effect.[1] The
results were determined in a screening test (OECD 421/422).[1]

» Developmental Toxicity: No indications of a developmental toxic or teratogenic effect were
seen in animal studies.[1]

Experimental Protocols

» Reproduction/Developmental Toxicity Screening Test (OECD 421/422): These screening
tests provide initial information on the potential reproductive and developmental toxicity of a
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substance. They typically involve exposing male and female rats to the substance before and
during mating, and for females, throughout gestation and lactation. The offspring are then
examined for any adverse effects.

Specific Target Organ Toxicity (STOT)

e Single Exposure: Based on the available information, there is no specific target organ toxicity
to be expected after a single exposure.[1]

» Repeated Exposure: No adverse effects were observed after repeated inhalative exposure in
animal studies.[1]

Metabolism

Pentyl acetate is expected to be readily hydrolyzed in the body. This metabolic process breaks
down the ester into acetic acid and its corresponding alcohol, pentanol.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Toxicological Profile of Pentyl
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166345#toxicological-data-of-pentyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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